Cas no 64274-61-9 (Cyclopropaneacetamide, N-(cyclopropylmethyl)-)

• Product Name: Cyclopropaneacetamide, N-(cyclopropylmethyl)-
• CAS No: 64274-61-9
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 1681246
• Update Time: 2024-09-03

Cyclopropaneacetamide, N-(cyclopropylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneacetamide, N-(cyclopropylmethyl)-

• Inchi： 1S/C9H15NO/c11-9(5-7-1-2-7)10-6-8-3-4-8/h7-8H,1-6H2,(H,10,11)
• InChI Key： DLUAXTLNOWIBHQ-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2CC2)=O)CC1

Computed Properties

• Exact Mass: 153.11545
• Monoisotopic Mass: 153.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.075±0.06 g/cm3(Predicted)
• Boiling Point: 318.1±11.0 °C(Predicted)
• PSA: 29.1
• pka: 16.29±0.46(Predicted)